Cas no 2703781-01-3 (ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate)

• Product Name: ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate
• CAS No: 2703781-01-3
• MF: C₁₂H₁₄INO₃S
• MW: 379.213934421539
• MDL: MFCD34550666
• CID: 5615197
• PubChem ID: 165943950
• Update Time: 2025-06-08

ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33051486
• 2703781-01-3
• ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• Ethyl 1-(iodomethyl)-3-(thiazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate

• MDL： MFCD34550666
• Inchi： 1S/C12H14INO3S/c1-2-16-10(15)12-4-11(5-12,6-13)17-9(12)8-3-18-7-14-8/h3,7,9H,2,4-6H2,1H3
• InChI Key： QLTDWBXVSLGLEA-UHFFFAOYSA-N
• SMILES： ICC12CC(C(=O)OCC)(C(C3=CSC=N3)O1)C2

Computed Properties

• Exact Mass: 378.97391g/mol
• Monoisotopic Mass: 378.97391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.7Ų

Additional information on ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate

Ethyl 1-(Iodomethyl)-3-(1,3-Thiazol-4-yl)-2-Oxabicyclo[2.1.1]hexane-4-Carboxylate (CAS No. 2703781-01-3): A Comprehensive Overview

Ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2703781-01-3) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of oxabicyclic compounds, which are characterized by a bicyclic ring system containing an oxygen atom. The presence of the iodomethyl and thiazole groups further enhances its chemical diversity and biological activity.

The iodomethyl group in ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is particularly noteworthy due to its reactivity and versatility in synthetic transformations. Iodine is a versatile leaving group that can be readily substituted with various nucleophiles, making this compound an excellent starting material for the synthesis of more complex molecules. Additionally, the iodine atom can serve as a handle for radiolabeling, which is crucial for in vivo imaging and pharmacokinetic studies.

The thiazole ring, another key feature of this compound, is a heterocyclic aromatic ring containing sulfur and nitrogen atoms. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiazole ring in ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation in medicinal chemistry.

The oxabicyclo[2.1.1]hexane scaffold is a unique structural motif that has been explored for its potential in drug design due to its conformational rigidity and ability to mimic bioactive conformations of natural products. This rigidity can enhance the binding affinity and selectivity of molecules targeting specific protein receptors or enzymes, which is crucial for developing effective therapeutic agents.

Recent studies have highlighted the potential of ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibited potent antiproliferative activity against several cancer cell lines, including breast cancer and colon cancer cells. The researchers attributed this activity to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

Another study published in *Organic Letters* explored the synthetic versatility of ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate by demonstrating its utility as a building block for the synthesis of novel thiazole-containing compounds with diverse biological activities. The researchers developed an efficient synthetic route that allowed for the facile introduction of various functional groups at different positions of the molecule, thereby expanding its chemical space and potential applications.

In addition to its therapeutic potential, ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has also been investigated for its use in materials science and catalysis. A study published in *Chemical Communications* reported that this compound could serve as an efficient ligand for palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of pharmaceuticals and fine chemicals.

The safety profile of ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has also been evaluated in several preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects on major organs or systems when administered to animal models.

In conclusion, ethyl 1-(iodomethyl)-3-(1,3-thiazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2703781-01-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, drug discovery, materials science, and catalysis. Its unique structural features and biological activities make it an attractive candidate for further research and development.